7-[1-(4-chlorophenyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-[1-(4-chlorophenyl)ethyl]-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C16H12ClN5O/c1-10(11-2-4-12(17)5-3-11)21-7-6-14-13(15(21)23)8-18-16-19-9-20-22(14)16/h2-10H,1H3
• InChI Key: YFGJYRCTGOYPTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Cl)N2C=CC3=C(C2=O)C=NC4=NC=NN34
• Molecular Formula: C16H12ClN5O
• Molecular Weight: 325.75 g/mol

Description

7-[1-(4-Chlorophenyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound characterized by a fused pyrido-triazolo-pyrimidine core. Its structure includes a 1-(4-chlorophenyl)ethyl substituent at position 7, which distinguishes it from analogs with alternative substituents (e.g., methyl, methoxyethyl, or trifluoromethyl groups).

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural, physicochemical, and biological differences between 7-[1-(4-chlorophenyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one and related derivatives:

Table 1: Structural and Functional Comparison of Pyrido-Triazolo-Pyrimidine Derivatives

Compound Name (Substituents)	Molecular Formula	Molecular Weight (g/mol)	Key Substituent Features	Notable Biological Activities	Source
7-[1-(4-Chlorophenyl)ethyl]- (Target Compound)	C₁₇H₁₃ClN₅O*	~349.8 (estimated)	4-Chlorophenyl ethyl group	Inferred kinase inhibition (structural SAR)
2-(4-Chlorophenyl)-7-(2-methoxyethyl)-	C₁₇H₁₄ClN₅O₂	351.4	Methoxyethyl chain	Medicinal chemistry applications
2-(4-Chlorophenyl)-7-methyl-	C₁₅H₁₀ClN₅O	311.72	Methyl group at position 7	Limited data; general antimicrobial potential
7-(Pyridin-2-ylmethyl)-2-(trifluoromethyl)-	C₁₅H₁₀F₃N₇O	379.72	Trifluoromethyl group	Enhanced lipophilicity, metabolic stability
3-(4-Chlorophenyl)-7-(2-fluorophenyl)-2-methyl-	C₂₁H₁₃ClFN₅O	407.81	Fluorophenyl and methyl groups	CDK inhibition, antitumor activity

* Inferred from structural analogs (e.g., ).

Key Comparisons:

Methoxyethyl substituents (e.g., 2-(4-chlorophenyl)-7-(2-methoxyethyl)-) improve solubility but may reduce metabolic stability due to ether cleavage .

Biological Activity Trends: Chlorophenyl derivatives (e.g., target compound and 2-(4-chlorophenyl)-7-methyl-) are associated with kinase inhibition and antimicrobial activity, likely due to halogen-mediated interactions with ATP-binding pockets . Fluorophenyl analogs (e.g., 3-(4-chlorophenyl)-7-(2-fluorophenyl)-2-methyl-) show enhanced selectivity for CDK enzymes compared to non-fluorinated derivatives .

Synthetic Accessibility :

• The target compound’s 1-(4-chlorophenyl)ethyl group may require multi-step synthesis involving alkylation or Grignard reactions, whereas methyl or methoxyethyl substituents are simpler to introduce .

Structural Stability :

• The triazolo-pyrimidine core in all analogs confers rigidity, facilitating π-π stacking in biological systems. However, bulkier substituents (e.g., trifluoromethyl) may sterically hinder target binding .

Research Findings and Implications

• Kinase Inhibition : Analogous compounds (e.g., 3-(4-chlorophenyl)-7-(2-fluorophenyl)-2-methyl-) inhibit CDK2/4 with IC₅₀ values <1 μM, suggesting the target compound may share similar mechanisms .
• Antimicrobial Activity: 2-(2-chlorophenyl)-7-(3-methoxypropyl)- derivatives exhibit MIC values of 2–8 μg/mL against S.
• Metabolic Stability : Trifluoromethyl derivatives demonstrate longer half-lives (t₁/₂ >6 hours) in hepatic microsomes compared to chlorophenyl analogs (t₁/₂ ~3 hours) .